Cas no 1877130-88-5 (1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-)

1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-, is a specialized sulfonamide derivative featuring a butanesulfonyl group linked to a hexahydroazepine-methyl moiety. This compound is of interest in medicinal and organic chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the azepine ring enhances its conformational flexibility, while the sulfonamide group provides opportunities for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of modulators targeting central nervous system (CNS) receptors or enzymes. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial settings.

1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]- structure

1877130-88-5 structure

Product Name:1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-

CAS No:1877130-88-5

MF:C₁₁H₂₄N₂O₂S

MW:248.385461807251

CID:5296456

Update Time:2025-05-20

1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-
- Inchi： 1S/C11H24N2O2S/c1-2-3-8-16(14,15)13-10-11-6-4-5-7-12-9-11/h11-13H,2-10H2,1H3
- InChI Key： CWWKIOWYWMXUSO-UHFFFAOYSA-N
- SMILES： C(S(NCC1CCCCNC1)(=O)=O)CCC

1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-765361-0.05g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	0.05g	$827.0	2024-05-22
Enamine	EN300-765361-0.1g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	0.1g	$867.0	2024-05-22
Enamine	EN300-765361-0.25g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	0.25g	$906.0	2024-05-22
Enamine	EN300-765361-0.5g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	0.5g	$946.0	2024-05-22
Enamine	EN300-765361-1.0g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	1.0g	$986.0	2024-05-22
Enamine	EN300-765361-2.5g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	2.5g	$1931.0	2024-05-22
Enamine	EN300-765361-5.0g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	5.0g	$2858.0	2024-05-22
Enamine	EN300-765361-10.0g	N-[(azepan-3-yl)methyl]butane-1-sulfonamide	1877130-88-5	95%	10.0g	$4236.0	2024-05-22

1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]- Related Literature

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Additional information on 1-Butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-

Introduction to CAS No. 1877130-88-5: 1-butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-

The compound with CAS No. 1877130-88-5, also known as 1-butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]-, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agriculture, and advanced materials.

Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed innovative techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production process. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale applications.

The structural integrity of CAS No. 1877130-88-5 lies in its sulfonamide group and the hexahydroazepine ring system. The sulfonamide group contributes to its stability and reactivity, while the azepine ring provides a rigid framework that can be further functionalized for specific applications. This dual functionality makes it a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and liposomes, which are essential for targeted drug delivery. Recent research has demonstrated its effectiveness in improving the bioavailability of poorly soluble drugs, making it a valuable asset in pharmaceutical development.

Beyond pharmaceuticals, 1-butanesulfonamide, N-[(hexahydro-1H-azepin-3-yl)methyl]- has found applications in agrochemicals as a stabilizer for pesticides and herbicides. Its ability to enhance the stability and efficacy of these chemicals under varying environmental conditions has made it a preferred choice in agricultural formulations.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure sustainable use in industrial processes. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current global trends towards eco-friendly chemical solutions.

In conclusion, CAS No. 1877130-88- stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research and development.